Cas no 1805369-48-5 (3-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 3-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1805369-48-5
• MF: C₈H₃ClF₅NO
• MW: 259.56053853035
• CID: 4871226
• Update Time: 2025-05-21

3-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H3ClF5NO/c9-6-3(7(10)11)1-5(8(12,13)14)15-4(6)2-16/h1-2,7H
• InChI Key： IIJZRSHSPFZPSY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)N=C(C(F)(F)F)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 2.8
• Topological Polar Surface Area: 30

Additional information on 3-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde

Comprehensive Overview of 3-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1805369-48-5)

3-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1805369-48-5) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of agrochemicals, pharmaceutical intermediates, and material science. This compound is characterized by its unique molecular structure, which combines a pyridine ring with multiple halogen substituents, including chloro, difluoromethyl, and trifluoromethyl groups. These functional groups contribute to its reactivity and versatility in synthetic applications.

The growing demand for fluorinated compounds in modern chemistry has positioned 3-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde as a key intermediate in the development of crop protection agents and bioactive molecules. Researchers are particularly interested in its potential to enhance the efficacy and selectivity of agrochemicals, addressing global challenges such as pest resistance and sustainable agriculture. Its electron-withdrawing properties also make it valuable in the design of advanced materials with tailored electronic characteristics.

In the pharmaceutical sector, 3-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde is explored for its role in drug discovery, particularly in the synthesis of heterocyclic scaffolds. The presence of fluorine atoms often improves the metabolic stability and bioavailability of drug candidates, aligning with the industry's focus on precision medicine. Recent studies highlight its utility in constructing kinase inhibitors and antiviral agents, reflecting its relevance in oncology and infectious disease research.

From a synthetic chemistry perspective, the compound's aldehyde functionality offers a versatile handle for nucleophilic additions, condensation reactions, and cross-coupling transformations. This adaptability has led to its incorporation into multistep synthesis protocols, where it serves as a building block for complex molecular architectures. Laboratories specializing in custom synthesis frequently utilize this compound to meet the needs of high-value chemical production.

Environmental and regulatory considerations are also critical when discussing 3-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde. The compound's fluorine content necessitates careful evaluation of its ecological impact, particularly in terms of persistence and bioaccumulation. Innovations in green chemistry aim to optimize its synthesis routes to minimize waste generation and energy consumption, aligning with the principles of sustainable development.

In summary, 3-Chloro-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1805369-48-5) represents a cutting-edge chemical entity with broad applications across diverse industries. Its structural uniqueness and functional diversity continue to drive research and innovation, making it a subject of ongoing scientific and commercial interest. As the demand for specialty chemicals grows, this compound is poised to play a pivotal role in shaping the future of applied chemistry.